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Compound of Interest

Compound Name: Dibutyl phenyl phosphate

Cat. No.: B1198222

Introduction

Dibutyl phenyl phosphate (DBPP) is an organophosphate ester widely utilized as a flame
retardant and plasticizer in various polymers. This document provides a detailed protocol for
the laboratory-scale synthesis of dibutyl phenyl phosphate via the esterification of phenyl
phosphorodichloridate with n-butanol. This two-step method first involves the formation of the
dichlorophosphate intermediate from phosphorus oxychloride and phenol, followed by
esterification with n-butanol to yield the desired product.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of dibutyl phenyl

phosphate.
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Parameter

Value

Reactants

Phenyl phosphorodichloridate

1.0 mol (211.0 g)

n-Butanol

2.2 mol (163.0 g, 201 mL)

Pyridine (or Triethylamine)

2.2mol (174.0 g, 178 mL)

Solvent (e.g., Toluene)

500 mL

Product

Chemical Name

Dibutyl phenyl phosphate

Molecular Formula

C14H2304P

Molecular Weight 286.30 g/mol [1]
Theoretical Yield 286.3g
Expected Yield 70-80%

Appearance Colorless to pale yellow liquid[1]
Boiling Point 131-132 °C at 8 mmHg
Density 1.069 g/mL at 25 °C

Experimental Protocol

Materials:

e Phenyl phosphorodichloridate

e n-Butanol (anhydrous)

e Pyridine or Triethylamine (dried)
e Toluene (anhydrous)

e Deionized water
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» 5% Hydrochloric acid solution

o Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate
e Round-bottom flask (1 L) with a magnetic stirrer
e Dropping funnel

e Reflux condenser

e Ice bath

e Separatory funnel

e Rotary evaporator

e Vacuum distillation apparatus

Procedure:

e Reaction Setup: Assemble a 1 L three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser with a drying tube. Place the flask in an ice
bath on a magnetic stir plate.

o Addition of Reactants: To the flask, add n-butanol (2.2 mol) and pyridine (or triethylamine)
(2.2 mol) dissolved in 500 mL of anhydrous toluene.

« Esterification: Cool the mixture in the ice bath to 0-5 °C with stirring. Slowly add phenyl
phosphorodichloridate (1.0 mol) dropwise from the dropping funnel over a period of 1-2
hours, ensuring the temperature does not exceed 10 °C.

o Reaction Completion: After the addition is complete, remove the ice bath and allow the
reaction mixture to warm to room temperature. Continue stirring for an additional 12-18
hours to ensure the reaction goes to completion.
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e Work-up and Extraction:

o Filter the reaction mixture to remove the pyridinium (or triethylammonium) hydrochloride
salt.

o Transfer the filtrate to a separatory funnel.

o Wash the organic layer sequentially with:

100 mL of 5% hydrochloric acid solution (to remove excess pyridine/triethylamine).

100 mL of deionized water.

100 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid).

100 mL of brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter to remove the drying agent. Remove the toluene solvent under reduced
pressure using a rotary evaporator.

 Purification: Purify the crude dibutyl phenyl phosphate by vacuum distillation. Collect the
fraction boiling at 131-132 °C at 8 mmHg.

Characterization:

The identity and purity of the synthesized dibutyl phenyl phosphate can be confirmed by
spectroscopic methods such as *H NMR, 13C NMR, and FT-IR, and compared with literature

data.

Experimental Workflow
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Caption: Experimental workflow for the synthesis of dibutyl phenyl phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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